2-Fluoro-5-hydroxybenzenesulfonamide

• Molecular Formula: C6H6FNO3S
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 2-fluoro-5-hydroxybenzenesulfonamide
• InChI: InChI=1S/C6H6FNO3S/c7-5-2-1-4(9)3-6(5)12(8,10)11/h1-3,9H,(H2,8,10,11)
• InChI Key: GODJXVDZHMKEEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)S(=O)(=O)N)F

Description

2-Fluoro-5-hydroxybenzenesulfonamide is a substituted aromatic sulfonamide featuring a benzene ring with a fluorine atom at position 2, a hydroxyl (-OH) group at position 5, and a sulfonamide (-SO₂NH₂) group at position 1. The hydroxyl and fluorine substituents modulate electronic properties, solubility, and bioactivity .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences between 2-fluoro-5-hydroxybenzenesulfonamide and related compounds:

Compound Name	CAS Number	Substituents (Positions)	Functional Groups	Key Differences from Target Compound
2-Fluoro-5-methoxybenzenesulfonamide HCl	1134508-37-4	2-F, 5-OCH₃, 1-SO₂NH₂	Sulfonamide, Methoxy	Methoxy (-OCH₃) replaces hydroxyl (-OH), altering acidity and hydrogen-bonding capacity
5-Fluoro-2-methanesulfonyl-benzylamine HCl	1192347-84-4	5-F, 2-SO₂CH₃, 1-CH₂NH₂·HCl	Methanesulfonyl, Benzylamine	Methanesulfonyl group and benzylamine backbone differ in electronic and steric profiles
Sodium 5-chloro-2-hydroxy-benzenesulfonate	Not provided	5-Cl, 2-OH, 1-SO₃Na	Sulfonate, Hydroxyl	Sulfonate (-SO₃⁻) replaces sulfonamide (-SO₂NH₂), reducing enzyme-binding potential
5-Chloro-N-[2-fluoro-5-(methylsulfonyl)phenyl]-2-hydroxybenzamide	379254-58-7	5-Cl, 2-OH (benzamide); 2-F, 5-SO₂CH₃ (phenyl)	Benzamide, Methylsulfonyl	Benzamide core and methylsulfonyl group introduce distinct pharmacophoric features

Physicochemical Properties

• Electron Effects : Fluorine’s electron-withdrawing nature increases ring electron deficiency, which may enhance electrophilic substitution reactivity compared to chloro or methoxy analogs .
• Acidity : The hydroxyl group (pKa ~10) is more acidic than methoxy (pKa ~15–17), influencing ionization under physiological conditions .

Research Findings and Limitations

• Synthetic Accessibility : Methoxy and methylsulfonyl derivatives (e.g., and ) are often synthesized via nucleophilic substitution or oxidation, while hydroxylated analogs require protective group strategies .
• Biological Data Gaps: No direct pharmacological data for 2-fluoro-5-hydroxybenzenesulfonamide are available in the provided evidence. Comparisons rely on structural inferences from analogs .